2-(2-{2-[(4-FLUOROPHENYL)METHYL]-2H-1,2,3,4-TETRAZOL-5-YL}PHENOXY)ACETIC ACID

• IUPAC Name: 2-[2-[2-[(4-fluorophenyl)methyl]tetrazol-5-yl]phenoxy]acetic acid
• InChI: InChI=1S/C16H13FN4O3/c17-12-7-5-11(6-8-12)9-21-19-16(18-20-21)13-3-1-2-4-14(13)24-10-15(22)23/h1-8H,9-10H2,(H,22,23)
• InChI Key: OBKQJLLQKNFQCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NN(N=N2)CC3=CC=C(C=C3)F)OCC(=O)O
• Molecular Formula: C16H13FN4O3
• Molecular Weight: 328.30 g/mol

Description

2-(2-{2-[(4-Fluorophenyl)methyl]-2H-1,2,3,4-tetrazol-5-yl}phenoxy)acetic acid is a complex organic compound that features a fluorophenyl group, a tetrazole ring, and a phenoxyacetic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-{2-[(4-Fluorophenyl)methyl]-2H-1,2,3,4-tetrazol-5-yl}phenoxy)acetic acid typically involves multiple steps, starting with the preparation of the tetrazole ring. One common method is the cycloaddition reaction between an azide and a nitrile. The fluorophenyl group can be introduced via a nucleophilic aromatic substitution reaction. The final step involves the coupling of the tetrazole derivative with phenoxyacetic acid under basic conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to improve reaction efficiency and yield. Additionally, purification steps such as crystallization and chromatography are employed to ensure the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(2-{2-[(4-Fluorophenyl)methyl]-2H-1,2,3,4-tetrazol-5-yl}phenoxy)acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups.

Reduction: Reduction reactions can be used to modify the tetrazole ring or the phenyl group.

Substitution: Nucleophilic or electrophilic substitution reactions can be employed to introduce new substituents on the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens (Cl₂, Br₂) and nucleophiles (NH₃, OH⁻) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

2-(2-{2-[(4-Fluorophenyl)methyl]-2H-1,2,3,4-tetrazol-5-yl}phenoxy)acetic acid has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(2-{2-[(4-Fluorophenyl)methyl]-2H-1,2,3,4-tetrazol-5-yl}phenoxy)acetic acid involves its interaction with specific molecular targets. The fluorophenyl group can interact with hydrophobic pockets in proteins, while the tetrazole ring can form hydrogen bonds with amino acid residues. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 2-Fluorophenylacetic acid
• 4-Fluorophenylacetic acid
• 2-(4-Fluorophenyl)-1H-pyrazole

Uniqueness

Compared to similar compounds, 2-(2-{2-[(4-Fluorophenyl)methyl]-2H-1,2,3,4-tetrazol-5-yl}phenoxy)acetic acid is unique due to the presence of the tetrazole ring, which imparts distinct chemical and biological properties. This makes it a valuable compound for research and potential therapeutic applications.